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Introduction
Hyperpolarized (hp) krypton-83 (83Kr) is an emerging contrast agent for Magnetic Resonance

Imaging (MRI) with unique properties that offer novel insights into pulmonary and materials

science applications. Unlike other hyperpolarized noble gases like 3He and 129Xe, 83Kr

possesses a nuclear spin of I = 9/2 and a non-zero electric quadrupole moment. This intrinsic

property makes its longitudinal relaxation time (T1) highly sensitive to interactions with

surrounding surfaces, a phenomenon known as Surface Quadrupolar Relaxation (SQUARE).

This sensitivity can be exploited to generate MRI contrast that reflects the chemical

composition and structure of surfaces, such as the lung airways and alveoli.[1][2][3][4]

These application notes provide a comprehensive overview of the techniques for producing

hyperpolarized 83Kr and its application in MRI, with a focus on the Spin-Exchange Optical

Pumping (SEOP) method. Detailed protocols for the hyperpolarization process and the

measurement of 83Kr T1 relaxation times are provided to guide researchers in this field.
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SEOP is the most common method for hyperpolarizing 83Kr.[5][6][7] The process involves the

transfer of angular momentum from circularly polarized laser light to the 83Kr nuclei via an

alkali metal vapor, typically rubidium (Rb). The process can be performed in either a

continuous-flow or a stopped-flow mode. For 83Kr, stopped-flow SEOP is often preferred as it

can achieve higher polarization levels.[1][5]

The fundamental steps of SEOP are:

Optical Pumping of Rubidium: A high-power diode laser tuned to the D1 transition of

rubidium (794.7 nm) is used to electronically polarize the Rb vapor within a heated glass cell.

Spin Exchange: Collisions between the polarized Rb atoms and the 83Kr atoms lead to the

transfer of polarization from the Rb valence electron to the 83Kr nucleus through the Fermi-

contact hyperfine interaction.

Accumulation of Polarization: Over time, this process leads to a significant enhancement of

the nuclear spin polarization of the 83Kr gas, far exceeding its thermal equilibrium

polarization.

A quenching gas, typically nitrogen (N2), is included in the gas mixture to prevent de-

polarization of the Rb atoms through fluorescence. Helium (He) is often used as a buffer gas to

pressure-broaden the Rb absorption line, improving the efficiency of light absorption.

Quantitative Data Presentation
The following tables summarize key quantitative data from the literature on the production and

properties of hyperpolarized 83Kr.

Table 1: Hyperpolarized 83Kr Production Parameters and Polarization Levels
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Table 2: 83Kr T1 Relaxation Times in Different Environments
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Environment Magnetic Field (T)
T1 Relaxation Time
(s)

Reference

Ex vivo Rat Lungs 9.4 0.7 - 3.7 [3]

Canine Lung Tissue 9.4 10.5 (without O₂) [2]

Canine Lung Tissue 9.4 8.6 (with 20% O₂) [2]

Porous Polyethylene

(70-250 µm pores)
9.4 2.5 - 5.9 [1]

Experimental Protocols
Protocol 1: Stopped-Flow Spin-Exchange Optical
Pumping of Krypton-83
This protocol describes a typical stopped-flow SEOP procedure for producing hyperpolarized

83Kr.

Materials and Equipment:

High-power diode laser (e.g., >20 W) with a narrow linewidth, tuned to the Rb D1 transition

(794.7 nm).

Optical components for circular polarization (polarizing beamsplitter, quarter-wave plate).

SEOP cell: A glass cell (e.g., Pyrex or aluminosilicate) containing a small amount of

rubidium.

Oven capable of heating the SEOP cell to ~160 °C.

Gas handling system with mass flow controllers for Kr, N₂, and He.

Vacuum pump.

Magnetic field coils to provide a homogeneous holding field (e.g., 10-30 G) across the SEOP

cell.
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NMR spectrometer or MRI scanner for polarization measurement and imaging.

Gas delivery system to transport the hyperpolarized gas to the imaging subject or phantom.

Procedure:

Preparation:

Ensure the SEOP cell is clean and has been properly prepared with a droplet of rubidium.

Assemble the gas handling lines and leak-check the entire system.

Evacuate the SEOP cell and gas lines to a high vacuum.

Gas Mixture Preparation:

Prepare a gas mixture of krypton (natural abundance or isotopically enriched 83Kr),

nitrogen, and helium. A typical mixture is 5% Kr, 95% N₂.[5]

Introduce the gas mixture into the SEOP cell to the desired pressure (e.g., 0.5 atm).[5]

Spin-Exchange Optical Pumping:

Heat the SEOP cell to the optimal temperature for Rb vapor density (e.g., 160 °C).[5]

Apply a small, homogeneous magnetic field across the cell.

Turn on the high-power laser and ensure the beam is circularly polarized and illuminates

the entire volume of the SEOP cell. The laser power should be on the order of tens of

watts.[5]

Allow the optical pumping and spin exchange to proceed for a sufficient duration to build

up the 83Kr polarization. This can take several minutes (e.g., 8 minutes for ~80% of

maximum polarization).[5]

Extraction and Delivery:
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After the desired polarization is achieved, rapidly transfer the hyperpolarized gas from the

SEOP cell to the imaging subject or phantom. This is typically done by opening a valve

and allowing the gas to flow through a delivery line.

The delivery line should be made of materials that minimize relaxation of the

hyperpolarized 83Kr.

MRI Acquisition:

Immediately following the delivery of the hyperpolarized gas, begin the MRI acquisition

sequence.

Protocol 2: Measurement of 83Kr T1 Relaxation Time
using Inversion Recovery
This protocol describes the measurement of the longitudinal relaxation time (T1) of

hyperpolarized 83Kr, which is essential for generating SQUARE contrast.

Equipment:

MRI scanner.

A phantom or ex vivo lung preparation containing the hyperpolarized 83Kr gas.

A pulse sequence capable of performing an inversion recovery experiment (e.g., a modified

fast gradient echo sequence).

Procedure:

Delivery of Hyperpolarized Gas:

Introduce the hyperpolarized 83Kr into the phantom or lung sample placed within the MRI

scanner.

Inversion Recovery Pulse Sequence:

Apply a 180° inversion pulse to invert the longitudinal magnetization of the 83Kr.
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After a variable inversion time (TI), apply a 90° excitation pulse to convert the remaining

longitudinal magnetization into transverse magnetization.

Acquire the resulting free induction decay (FID) or echo.

Repeat this sequence for a series of different inversion times (TI), ranging from very short

to longer than the expected T1.

Data Analysis:

Measure the signal intensity for each TI value.

Plot the signal intensity as a function of the inversion time (TI).

Fit the data to the following inversion recovery equation: M(TI) = M₀(1 - 2 * exp(-TI / T1))

where M(TI) is the signal intensity at a given TI, M₀ is the equilibrium magnetization, and

T1 is the longitudinal relaxation time.

T1 Map Generation:

For imaging experiments, this process can be performed on a voxel-by-voxel basis to

generate a T1 map, which provides a spatial distribution of the relaxation times and thus

the SQUARE contrast.

Mandatory Visualizations
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Caption: Workflow for Spin-Exchange Optical Pumping (SEOP) of Krypton-83.
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Caption: Principle of Surface Quadrupolar Relaxation (SQUARE) Contrast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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